Cas no 2770533-40-7 (Benzyl 2-benzoylmorpholine-4-carboxylate)

• Product Name: Benzyl 2-benzoylmorpholine-4-carboxylate
• CAS No: 2770533-40-7
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 6080712
• PubChem ID: 165993880
• Update Time: 2025-10-28

Benzyl 2-benzoylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-benzoylmorpholine-4-carboxylate
• 2770533-40-7
• EN300-37397783
• Benzyl 2-benzoylmorpholine-4-carboxylate

• Inchi： 1S/C19H19NO4/c21-18(16-9-5-2-6-10-16)17-13-20(11-12-23-17)19(22)24-14-15-7-3-1-4-8-15/h1-10,17H,11-14H2
• InChI Key： DSBHLRTVATXSMP-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)CC1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Additional information on Benzyl 2-benzoylmorpholine-4-carboxylate

Comprehensive Overview of Benzyl 2-benzoylmorpholine-4-carboxylate (CAS No. 2770533-40-7): Properties, Applications, and Industry Insights

Benzyl 2-benzoylmorpholine-4-carboxylate (CAS No. 2770533-40-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This morpholine derivative combines a benzoyl group and a benzyl carboxylate moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the widespread use of morpholine rings in FDA-approved drugs.

In recent years, the demand for high-purity synthetic intermediates like Benzyl 2-benzoylmorpholine-4-carboxylate has surged, driven by advancements in small-molecule therapeutics and targeted drug delivery systems. The compound's CAS number 2770533-40-7 serves as a crucial identifier in patent literature and regulatory documentation. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its structural integrity, with typical purity levels exceeding 97% for research applications.

The synthesis of Benzyl 2-benzoylmorpholine-4-carboxylate involves multi-step organic reactions, often starting from commercially available morpholine-4-carboxylic acid derivatives. Process optimization focuses on green chemistry principles, including solvent reduction and catalytic efficiency—topics frequently searched in sustainable pharmaceutical manufacturing forums. Its crystalline form exhibits stability under standard laboratory conditions, though proper storage in anhydrous environments is recommended for long-term preservation.

From a therapeutic perspective, the 2-benzoylmorpholine scaffold shows promise in modulating protein-protein interactions, a hot research area in oncology and neurology. Computational studies suggest potential binding affinities with kinase domains and G-protein-coupled receptors, making CAS 2770533-40-7 a valuable template for structure-activity relationship studies. These applications align with trending searches about next-generation drug design and computational chemistry tools.

Industrial applications extend beyond pharmaceuticals, with Benzyl 2-benzoylmorpholine-4-carboxylate being explored in advanced material synthesis. Its aromatic systems and ester functionality enable incorporation into polymeric matrices for specialty coatings—a sector experiencing growth due to demands for high-performance materials in electronics and aerospace. The compound's thermal stability parameters (typically stable up to 200°C) make it suitable for these applications.

Quality control protocols for 2770533-40-7 emphasize chromatographic purity and residual solvent analysis, addressing concerns raised in recent ICH Q3 guidelines. Suppliers typically provide detailed certificates of analysis covering parameters like heavy metal content and water content, responding to the pharmaceutical industry's focus on impurity profiling—a frequently searched topic in GMP compliance discussions.

Emerging research directions include investigating the compound's metabolic stability using in vitro liver microsome models, a technique gaining traction in ADME prediction studies. The benzyl ester group offers potential for prodrug development, another area receiving increased attention in drug delivery optimization searches. These applications position Benzyl 2-benzoylmorpholine-4-carboxylate as a compound bridging medicinal chemistry and formulation science.

From a commercial standpoint, CAS 2770533-40-7 remains a low-volume specialty chemical, with pricing reflecting its custom synthesis requirements. Procurement strategies often involve contract research organizations with expertise in nitrogen heterocycle chemistry—keywords showing rising search volumes in chemical sourcing platforms. Proper material safety data documentation ensures compliance with global chemical regulations while avoiding hazardous classifications.

The future outlook for Benzyl 2-benzoylmorpholine-4-carboxylate appears promising, particularly in fragment-based drug discovery—a method trending in pharmaceutical R&D circles. Its balanced lipophilicity profile (predicted LogP ~2.5) makes it attractive for CNS drug development, addressing current interests in blood-brain barrier penetration strategies. Continued research will likely explore its stereochemical aspects, as chirality remains a critical factor in modern drug design paradigms.